Cas no 52112-24-0 (benzene, 1-fluoro-3-(1-propynyl)- (9ci))

• Product name: benzene, 1-fluoro-3-(1-propynyl)- (9ci)
• CAS No: 52112-24-0
• MF: C₉H₇F
• MW: 134.150285959244
• CID: 936396
• PubChem ID: 45079234

benzene, 1-fluoro-3-(1-propynyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• benzene, 1-fluoro-3-(1-propynyl)- (9ci)
• 1-fluoro-3-prop-1-ynylbenzene
• DB-273877
• 1-fluoro-3-(prop-1-ynyl)benzene
• 1-Fluoro-3-(prop-1-yn-1-yl)benzene
• BENZENE, 1-FLUORO-3-(1-PROPYNYL)-
• A18835
• 1-Fluoro-3-(1-propyn-1-yl)-benzene
• SCHEMBL935880
• 52112-24-0
• DTXSID00663674

• Inchi： InChI=1S/C9H7F/c1-2-4-8-5-3-6-9(10)7-8/h3,5-7H,1H3
• InChI Key： STGVJTLTFMZKFG-UHFFFAOYSA-N
• SMILES： CC#CC1=CC(=CC=C1)F

Computed Properties

• Exact Mass: 134.053
• Monoisotopic Mass: 134.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes